molecular formula C22H21BrN2O5S2 B2753074 2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide CAS No. 686736-93-6

2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

Cat. No. B2753074
CAS RN: 686736-93-6
M. Wt: 537.44
InChI Key: HOVCFQHCLYCFIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H21BrN2O5S2 and its molecular weight is 537.44. The purity is usually 95%.
BenchChem offers high-quality 2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

  • Antimicrobial Activity : The synthesis of novel sulfonamide derivatives, including aminothiazole, amino-oxazole, and other related compounds, has been explored for their potential antimicrobial activities. Compounds have shown good antimicrobial properties, with some exhibiting high activity against various microbial strains, suggesting the potential of sulfonamide derivatives in developing new antimicrobial agents (Fahim & Ismael, 2019).

  • Enzyme Inhibition : Research into sulfonamides with benzodioxane and acetamide moieties revealed their ability to inhibit enzymes like α-glucosidase and acetylcholinesterase. This enzyme inhibitory potential signifies their relevance in treating diseases associated with enzyme dysfunction (Abbasi et al., 2019).

  • Anticancer and Antimalarial Applications : Sulfonamide derivatives have been investigated for their anticancer and antimalarial activities, demonstrating significant potential in these areas. Theoretical and experimental evaluations have helped in understanding their reactivity and effectiveness against specific cancer cell lines and malaria parasites (Fahim & Ismael, 2021).

Chemical Synthesis and Characterization

  • Heterocyclic Compounds Synthesis : The ability to synthesize and modify sulfonamide derivatives to produce heterocyclic compounds incorporating the sulfamoyl moiety has been explored. These compounds have shown promising results as antimicrobial agents, highlighting the versatility of sulfonamide derivatives in synthesizing biologically active molecules (Darwish et al., 2014).

  • Structural Elucidation and Antimicrobial Screening : The synthesis and structural elucidation of various sulfonamide derivatives, including their screening for antimicrobial properties, have been a significant area of research. This work contributes to the ongoing development of new antimicrobial agents with potential applications in medicine (MahyavanshiJyotindra et al., 2011).

properties

IUPAC Name

2-[[4-(4-bromophenyl)sulfonyl-2-phenyl-1,3-oxazol-5-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21BrN2O5S2/c23-16-8-10-18(11-9-16)32(27,28)21-22(30-20(25-21)15-5-2-1-3-6-15)31-14-19(26)24-13-17-7-4-12-29-17/h1-3,5-6,8-11,17H,4,7,12-14H2,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HOVCFQHCLYCFIK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)CNC(=O)CSC2=C(N=C(O2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21BrN2O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

537.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.